Tellurium124
Overview
Description
Tellurium-124 is an isotope of the element tellurium, which belongs to the chalcogen family in the periodic table. Tellurium is a brittle, mildly toxic, and rare metalloid with an extremely low abundance on Earth . Tellurium-124 is particularly significant due to its applications in nuclear medicine and radiopharmaceuticals, where it is used for the production of iodine-124, a radionuclide employed in positron emission tomography (PET) imaging .
Preparation Methods
Synthetic Routes and Reaction Conditions: Tellurium-124 can be prepared through the irradiation of natural tellurium or enriched tellurium dioxide targets using protons in a cyclotron. The preferred production route for iodine-124 is the 124Te(p,n)124I process, which involves the bombardment of tellurium-124 with protons . This nuclear reaction leads to high yields of iodine-124 with excellent radionuclidic purity .
Industrial Production Methods: In industrial settings, high-quality tellurium-124 targets are prepared using electroplating techniques. This method involves the simultaneous preparation of multiple smooth, dense, and homogeneous tellurium-124 targets capable of withstanding high beam currents without degradation . This approach significantly improves the overall yield and quality of the produced iodine-124 .
Chemical Reactions Analysis
Types of Reactions: Tellurium-124, like other tellurium compounds, undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Tellurium compounds can be oxidized using strong oxidizing agents such as nitric acid or hydrogen peroxide.
Reduction: Reduction of tellurium compounds can be achieved using reducing agents like sodium borohydride or hydrazine.
Substitution: Tellurium compounds can undergo substitution reactions with halogens or other nucleophiles under appropriate conditions.
Major Products: The products of these reactions depend on the specific reagents and conditions used. For example, oxidation of tellurium can yield tellurium dioxide, while reduction can produce elemental tellurium .
Scientific Research Applications
Tellurium-124 has a wide range of applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry:
Mechanism of Action
The mechanism of action of tellurium-124 in its various applications depends on the specific context. In the production of iodine-124, the tellurium-124 undergoes a nuclear reaction with protons to produce iodine-124, which is then used in PET imaging . In biological systems, tellurium compounds can interact with cellular components, leading to various biochemical effects .
Comparison with Similar Compounds
Tellurium-124 can be compared with other isotopes of tellurium, such as tellurium-123 and tellurium-125, as well as other chalcogen elements like sulfur and selenium:
Properties
CAS No. |
14390-72-8 |
|---|---|
Molecular Formula |
Ga2MgO4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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